Cas no 1909318-92-8 (3-(pyridin-2-yl)piperidine-3-carbonitrile)

3-(Pyridin-2-yl)piperidine-3-carbonitrile is a versatile heterocyclic compound featuring a pyridine-piperidine scaffold with a nitrile functional group. This structure offers significant potential in medicinal chemistry and drug discovery, particularly as a building block for bioactive molecules. The presence of both pyridine and piperidine moieties enhances its utility as a ligand or intermediate in the synthesis of pharmacologically active compounds. The nitrile group provides a reactive handle for further derivatization, enabling the introduction of additional functional groups. Its rigid yet modifiable framework makes it valuable for exploring structure-activity relationships in the development of therapeutics targeting central nervous system disorders or other biological pathways.
3-(pyridin-2-yl)piperidine-3-carbonitrile structure
1909318-92-8 structure
Product Name:3-(pyridin-2-yl)piperidine-3-carbonitrile
CAS No:1909318-92-8
MF:
MW:
MDL:MFCD29906942
CID:4628994
PubChem ID:122154869
Update Time:2025-06-08

3-(pyridin-2-yl)piperidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(pyridin-2-yl)piperidine-3-carbonitrile
    • MDL: MFCD29906942

3-(pyridin-2-yl)piperidine-3-carbonitrile Pricemore >>

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Additional information on 3-(pyridin-2-yl)piperidine-3-carbonitrile

Introduction to 3-(pyridin-2-yl)piperidine-3-carbonitrile (CAS No. 1909318-92-8)

3-(pyridin-2-yl)piperidine-3-carbonitrile, identified by the chemical abstracts service number 1909318-92-8, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic compound features a piperidine ring substituted with a pyridine moiety at the 2-position and a nitrile group at the 3-position, making it a versatile scaffold for designing novel bioactive molecules. The unique structural attributes of this compound contribute to its potential as an intermediate in synthesizing pharmacologically relevant agents, particularly those targeting neurological and inflammatory disorders.

The molecular structure of 3-(pyridin-2-yl)piperidine-3-carbonitrile (CAS No. 1909318-92-8) exhibits a conjugated system that enhances its interactability with biological targets. The presence of both the pyridine and piperidine rings imparts a dual functionality, allowing for selective binding to specific protein receptors. This characteristic has garnered considerable attention from medicinal chemists seeking to develop next-generation therapeutics with improved efficacy and reduced side effects.

Recent advancements in computational chemistry and molecular modeling have highlighted the promise of 3-(pyridin-2-yl)piperidine-3-carbonitrile as a key intermediate in the synthesis of small-molecule inhibitors. Studies have demonstrated its utility in generating compounds with potential applications in treating conditions such as chronic pain, neurodegenerative diseases, and autoimmune disorders. The nitrile group, in particular, serves as a versatile handle for further functionalization, enabling the creation of derivatives with tailored pharmacokinetic properties.

In the context of drug development, the scaffold flexibility of 3-(pyridin-2-yl)piperidine-3-carbonitrile (CAS No. 1909318-92-8) allows for rapid optimization of lead compounds through structure-based drug design approaches. Researchers have leveraged this scaffold to develop molecules that exhibit high affinity for targets such as ion channels, kinases, and G-protein coupled receptors (GPCRs). The pyridine moiety, known for its ability to form hydrogen bonds and π-stacking interactions, plays a crucial role in modulating binding affinity and selectivity.

The nitrile group at the 3-position of 3-(pyridin-2-yl)piperidine-3-carbonitrile (CAS No. 1909318-92-8) is particularly noteworthy for its reactivity and functionalization potential. It can be hydrolyzed to form carboxylic acids or converted into amides, amine derivatives, or other functional groups essential for drug design. This adaptability has made it a preferred building block in synthetic chemistry pipelines aimed at producing novel therapeutic agents.

Current research efforts are focused on exploring the pharmacological profile of derivatives derived from 3-(pyridin-2-yl)piperidine-3-carbonitrile (CAS No. 1909318-92-8). Preclinical studies have shown promising results in models of inflammation and pain management, suggesting its potential as a lead compound for further development. Additionally, the compound's ability to cross the blood-brain barrier has opened avenues for investigating its efficacy in treating central nervous system disorders.

The synthesis of 3-(pyridin-2-yl)piperidine-3-carbonitrile (CAS No. 1909318-92-8) involves multi-step organic reactions that highlight its synthetic utility. Key synthetic strategies include nucleophilic substitution reactions, cyclization processes, and metal-catalyzed cross-coupling reactions. These methods underscore the compound's role as a versatile intermediate in constructing complex molecular architectures required for drug discovery.

From an industrial perspective, the demand for high-quality intermediates like 3-(pyridin-2-yl)piperidine-3-carbonitrile (CAS No. 1909318-92-8) is on the rise due to their critical role in pharmaceutical manufacturing. Manufacturers are investing in advanced synthetic methodologies to ensure consistent supply chains that meet the stringent requirements of drug development programs. The compound's stability under various storage conditions further enhances its appeal as an industrial intermediate.

The future prospects of 3-(pyridin-2-yl)piperidine-3-carbonitrile (CAS No. 1909318-92-8) are promising, with ongoing research expected to uncover new therapeutic applications and synthetic possibilities. Collaborative efforts between academic institutions and pharmaceutical companies will likely accelerate the translation of this compound into clinical candidates with tangible benefits for patients worldwide.

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